N,N'-Dihexylterephthalamide
Overview
Description
Molecular Structure Analysis
The molecular structure of N,N’-Dihexylterephthalamide is based on its linear formula: C20H32N2O2 . The exact structure is not provided in the search results, but it’s known that the compound contains two hexyl chains attached to the nitrogen atoms of the amide groups of terephthalic acid.Physical And Chemical Properties Analysis
N,N’-Dihexylterephthalamide is a white solid with a melting point of 96-100°C and a molecular weight of 416 g/mol. Its linear formula is C20H32N2O2 . Further physical and chemical properties are not mentioned in the search results.Scientific Research Applications
Plasticizer Alternatives and Human Exposure
N,N'-Dihexylterephthalamide, structurally similar to Di-2-ethylhexyl terephthalate (DEHTP), is used as a plasticizer alternative. DEHTP, a replacement for other phthalates like DEHP, is widely present in consumer products, leading to human exposure. A study on the U.S. population found detectable levels of DEHTP metabolites in urine samples, highlighting widespread exposure (Silva et al., 2019).
Application in Supramolecular Chemistry and Sensors
This compound-related compounds, such as naphthalene diimides (NDIs), are utilized in supramolecular chemistry for applications like molecular switching devices and ion channels. NDIs are also important in developing sensors, gelators, and catalysis through anion-π interactions (Kobaisi et al., 2016).
Analytical Techniques for Metabolite Detection
Advancements in analytical techniques have enabled the identification of metabolites of similar compounds like DEHTP in human urine. These methods are crucial for assessing human exposure to these plasticizers and their potential health effects (Lessmann et al., 2016).
Sonochemical Studies
The terephthalate dosimeter, used in sonochemical studies, is based on terephthalate ions similar to this compound. This dosimeter is essential for understanding hydroxyl radical formation in aqueous solutions, a key aspect in various chemical and environmental applications (Fang et al., 1996).
Genetic Toxicology
Related compounds, like Di(2‐ethylhexyl) terephthalate (DEHT), have been studied for their genetic toxicology. Understanding their genotoxicity is crucial for comparing their safety profile with other plasticizers. Such studies contribute to the overall assessment of this compound's safety and utility (Barber, 1994).
Environmental Occurrence and Safety
Research on phthalate esters like DEHP and DEHTP, structurally related to this compound, informs about their occurrence in the environment. Understanding their distribution and effects in different environmental compartments is crucial for assessing the ecological impact and human exposure risk (Peijnenburg & Struijś, 2006).
properties
IUPAC Name |
1-N,4-N-dihexylbenzene-1,4-dicarboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H32N2O2/c1-3-5-7-9-15-21-19(23)17-11-13-18(14-12-17)20(24)22-16-10-8-6-4-2/h11-14H,3-10,15-16H2,1-2H3,(H,21,23)(H,22,24) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NNGQKAZLMMHZDR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCNC(=O)C1=CC=C(C=C1)C(=O)NCCCCCC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H32N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
332.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
41203-68-3 |
Source
|
| Record name | NSC205391 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=205391 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | N,N'-DIHEXYLTEREPHTHALAMIDE | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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